(1R,5S)-N-cyclopentyl-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide

• IUPAC Name: N-cyclopentyl-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide
• InChI: InChI=1S/C13H20N2O/c16-13(14-10-4-1-2-5-10)15-11-6-3-7-12(15)9-8-11/h3,6,10-12H,1-2,4-5,7-9H2,(H,14,16)
• InChI Key: QYRFNPKVJPPPFH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)N2C3CCC2C=CC3
• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• CAS No.: 1798047-07-0

Description

(1R,5S)-N-cyclopentyl-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide is a useful research compound. Its molecular formula is C13H20N2O and its molecular weight is 220.316. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Activity Relationship

• Compounds structurally related to "(1R,5S)-N-cyclopentyl-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide" have been synthesized and evaluated for their potential therapeutic applications. For instance, the synthesis of enantiopure pyrrolizidinone amino acid as a conformationally rigid dipeptide surrogate facilitates the exploration of conformation-activity relationships in biologically active peptides (Dietrich & Lubell, 2003). Such compounds serve as critical tools in drug discovery, offering insights into the structural features necessary for biological activity.

Drug Discovery and Development

• Research has identified azabicyclo octane derivatives as potent agonists for specific receptor targets, highlighting their relevance in developing treatments for neurological disorders. For example, a novel agonist of the alpha7 neuronal nicotinic acetylcholine receptor has shown potential for treating cognitive deficits in schizophrenia, characterized by rapid brain penetration and high oral bioavailability (Wishka et al., 2006). These findings underscore the potential of structurally related compounds in addressing complex neurological conditions.

Chemical Synthesis and Applications

• The synthesis of 2-azabicyclo[3.2.1]oct-3-enes from 4-chloroalkyl-1,4-dihydropyridines has been explored, leading to compounds with low antimicrobial and hypotensive activity (Gregory, Bullock, & Chen, 1985). This research contributes to the broader understanding of the synthetic routes and pharmacological potential of azabicyclo compounds.

Metabolism and Pharmacokinetics

• Studies on the metabolism and disposition of alpha7 nicotinic acetylcholine receptor agonists reveal insights into their pharmacokinetics and biotransformation pathways in humans. Such research is crucial for optimizing the therapeutic efficacy and safety profiles of new drug candidates (Shaffer et al., 2007).

Advanced Materials and Polymer Science

• Azabicyclo compounds have also found applications in materials science, such as in the synthesis of alternating copolymers, which allows control over properties like glass transition temperature and hydrophobicity (Zhang, Li, & Sampson, 2018). This research demonstrates the versatility of azabicyclo structures in designing materials with tailored properties.